ethyl 1-(3-cyclohexen-1-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(cyclohex-3-en-1-ylmethyl)-4-[(3-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H33NO3/c1-3-27-22(25)23(17-20-10-7-11-21(16-20)26-2)12-14-24(15-13-23)18-19-8-5-4-6-9-19/h4-5,7,10-11,16,19H,3,6,8-9,12-15,17-18H2,1-2H3
• InChI Key: DSFZFXXJVQLURU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2CCC=CC2)CC3=CC(=CC=C3)OC
• Molecular Formula: C23H33NO3
• Molecular Weight: 371.5 g/mol

Description

Ethyl 1-(3-cyclohexen-1-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of ethyl 1-(3-cyclohexen-1-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is not fully understood. However, it is believed that the compound exerts its effects by modulating various signaling pathways in cells. Specifically, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Ethyl 1-(3-cyclohexen-1-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to have a variety of biochemical and physiological effects. In animal studies, the compound has been shown to reduce inflammation and inhibit tumor growth. Additionally, it has been shown to have insecticidal properties, making it a potential candidate for use in pest control.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-(3-cyclohexen-1-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate in lab experiments is its potential to modulate various signaling pathways in cells. Additionally, the compound has shown promising results in animal studies, making it a potential candidate for further research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on ethyl 1-(3-cyclohexen-1-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate. One area of interest is its potential use as an anti-inflammatory agent in humans. Additionally, the compound's insecticidal properties make it a potential candidate for use in agriculture. Finally, further research is needed to fully understand the compound's mechanism of action and potential applications in medicine and industry.
Conclusion:
Ethyl 1-(3-cyclohexen-1-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is a chemical compound with promising potential for use in various scientific research applications. Its ability to modulate various signaling pathways in cells makes it a potential candidate for use in medicine, agriculture, and industry. Further research is needed to fully understand the compound's mechanism of action and potential applications.

Scientific Research Applications

Ethyl 1-(3-cyclohexen-1-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has shown promising results in various scientific research applications. It has been studied for its potential use as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells. Additionally, the compound has been shown to have insecticidal properties, making it a potential candidate for use in agriculture.